Cas no 122136-05-4 (Benzoic acid, 3,5-dibromo-4-methoxy-, ethyl ester)

• Product Name: Benzoic acid, 3,5-dibromo-4-methoxy-, ethyl ester
• CAS No: 122136-05-4
• MF: C₁₀H₁₀Br₂O₃
• MW: 337.99260187149
• CID: 1213744
• PubChem ID: 33779637
• Update Time: 2025-04-20

Benzoic acid, 3,5-dibromo-4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dibromo-4-methoxy-, ethyl ester
• AKOS002391634
• 122136-05-4
• ETHYL 3,5-DIBROMO-4-METHOXYBENZOATE
• 3,5-dibromo-4-methoxy-benzoic acid ethyl ester
• 3,5-Dibromo-4-methoxy-benzoic acid ethyl ester, 97%
• MFCD11557572

• Inchi： 1S/C10H10Br2O3/c1-3-15-10(13)6-4-7(11)9(14-2)8(12)5-6/h4-5H,3H2,1-2H3
• InChI Key： XLTIERVSMAVVFU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(=O)OCC)C=1)Br)OC

Computed Properties

• Exact Mass: 335.8996
• Monoisotopic Mass: 335.89967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53